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Compound of Interest

Compound Name: 2-(2-Butoxyethoxy)ethyl benzoate

Cat. No.: B3191452 Get Quote

A comparative analysis of the environmental impact of 2-(2-Butoxyethoxy)ethyl benzoate
reveals significant data gaps for the substance itself, with its primary characterization being a

GHS classification as "Toxic to aquatic life with long lasting effects"[1]. To provide a

comprehensive environmental profile, this guide compares it with structurally related and

functionally similar alternatives: 2-(2-Butoxyethoxy)ethanol (also known as Diethylene Glycol

Monobutyl Ether, DEGBE), 2-(2-Butoxyethoxy)ethyl acetate, and the simpler ethyl benzoate.

These alternatives have more extensive environmental data available, allowing for an informed

assessment of the likely environmental profile of 2-(2-Butoxyethoxy)ethyl benzoate.

Comparative Environmental Impact Data
The environmental fate and ecotoxicity of 2-(2-Butoxyethoxy)ethyl benzoate and its

alternatives are summarized below. Data for the target compound is limited, and therefore,

properties are often inferred from its structural analogues.

Table 1: Physicochemical Properties and Identifiers
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Property
2-(2-
Butoxyethoxy)
ethyl benzoate

2-(2-
Butoxyethoxy)
ethanol
(DEGBE)

2-(2-
Butoxyethoxy)
ethyl acetate

Ethyl Benzoate

CAS Number 5451-76-3[1] 112-34-5[2] 124-17-4[3] 93-89-8[4]

Molecular

Formula
C₁₃H₁₈O₃[1] C₈H₁₈O₃[2] C₁₀H₂₀O₄[5] C₉H₁₀O₂[4]

Molecular Weight 222.28 g/mol [1] 162.23 g/mol [2]
204.26 g/mol

(approx.)
150.17 g/mol [4]

Water Solubility
Data not

available

955 g/L @

20°C[2]
Miscible[5]

0.72 mg/mL @

25°C[4]

Table 2: Environmental Fate and Bioaccumulation

Parameter
2-(2-
Butoxyethoxy)
ethyl benzoate

2-(2-
Butoxyethoxy)
ethanol
(DEGBE)

2-(2-
Butoxyethoxy)
ethyl acetate

Ethyl Benzoate

Biodegradability
Data not

available

Readily

biodegradable

(89-93% in 28d,

OECD 301C)[2]

[6]

Readily

biodegradable

(73% in 20d,

OECD 301D)[7]

Data not

available

Log Kₒw

(Octanol-Water

Partition Coeff.)

Data not

available
0.56 - 1.0[2][8] 1.7[3] 2.64[4]

Bioaccumulation

Potential

Data not

available

Low (BCF < 100)

[6]

Low (Expected,

Log Kₒw < 4)[7]
Low to Moderate

Soil Mobility

(Koc)

Data not

available

Very high (Koc ≈

2-3.6)[6][8]

Data not

available

Data not

available
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Table 3: Ecotoxicity Data

Endpoint
2-(2-
Butoxyethoxy)
ethyl benzoate

2-(2-
Butoxyethoxy)
ethanol
(DEGBE)

2-(2-
Butoxyethoxy)
ethyl acetate

Ethyl Benzoate

GHS Aquatic

Hazard

Aquatic Chronic

2: Toxic to

aquatic life with

long lasting

effects[1]

Not classified Not classified
Data not

available

Fish Acute

Toxicity (LC₅₀)

Data not

available

>100 mg/L (96h,

Lepomis

macrochirus)[6]

<70 mg/L (96h)

[3]

Data not

available

Daphnia Acute

Toxicity (EC₅₀)

Data not

available

>100 mg/L (48h,

Daphnia magna)

[6]

664 mg/L (48h,

Daphnia magna)

[7]

Data not

available

Algae Acute

Toxicity (ErC₅₀)

Data not

available

>100 mg/L (96h,

Scenedesmus

sp.)[6]

1570 mg/L[3]
Data not

available

Experimental Protocols
The data presented for the alternative compounds are based on standardized testing

guidelines, primarily from the Organisation for Economic Co-operation and Development

(OECD).

Ready Biodegradability (OECD 301): These tests, such as the OECD 301C (Modified MITI

Test) and OECD 301D (Closed Bottle Test), assess the potential for a chemical to be rapidly

biodegraded in an aerobic aquatic environment. A substance is considered "readily

biodegradable" if it meets a specific percentage of degradation (e.g., >60% of theoretical

CO₂ production or O₂ consumption) within a 28-day window. For example, DEGBE showed

89-93% degradation in 28 days under OECD 301C guidelines[6].
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Acute Fish Toxicity (OECD 203): This test determines the concentration of a substance that

is lethal to 50% of a test fish population (LC₅₀) over a 96-hour period. For DEGBE, the 96-

hour LC₅₀ for the Bluegill sunfish was found to be 1,300 mg/L[6].

Acute Daphnia Immobilisation (OECD 202): This study measures the concentration at which

50% of the water flea (Daphnia magna) population is immobilized (EC₅₀) after 48 hours of

exposure. The 48-hour EC₅₀ for DEGBE in Daphnia magna was greater than 100 mg/L[6].

Algal Growth Inhibition (OECD 201): This test evaluates the effect of a substance on the

growth of algae, typically over 72 or 96 hours. The endpoint is the concentration that inhibits

growth rate by 50% (ErC₅₀). For DEGBE, the 96-hour ErC₅₀ for Scenedesmus sp. exceeded

100 mg/L[6].

Visualizations
The following diagrams illustrate key relationships and processes relevant to the environmental

assessment of these compounds.
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Caption: Relationship between the parent alcohol (DEGBE) and its ester derivatives.
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Caption: Standard workflow for environmental impact and risk assessment of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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